N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzamide

• IUPAC Name: N-[(1-phenyltetrazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C15H13N5O/c21-15(12-7-3-1-4-8-12)16-11-14-17-18-19-20(14)13-9-5-2-6-10-13/h1-10H,11H2,(H,16,21)
• InChI Key: RQHSPGXUBNSIFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C15H13N5O
• Molecular Weight: 279.30 g/mol

Description

“N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzamide” is a compound that contains a tetrazole moiety. Tetrazoles are a class of nitrogen-containing heterocyclic compounds that have a broad spectrum of applications in organic synthesis, medicinal and coordination chemistry, catalysis, and materials science.

Synthesis Analysis

The synthesis of compounds containing both trifluoromethanesulfonamide and tetrazole moieties has been studied. The reaction of 1,1,1-trifluoro-N-phenylmethanesulfonamide with bromoacetonitrile quantitatively afforded N-(cyanomethyl)-1,1,1-trifluoro-N-phenylmethanesulfonamide, which reacted with sodium azide to give the corresponding [2+3]-cycloaddition product.

Molecular Structure Analysis

The structure of the compound was proved by IR and NMR spectra and elemental analysis. It was isolated as an off-white crystalline solid readily soluble in polar solvents.

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks.

Physical And Chemical Properties Analysis

The compound is a high-melting crystalline solid (mp 170–172°C). The 1H NMR spectrum of the compound in CDCl3 showed signals for methylene (δ 4.64 ppm) and aromatic protons (δ 7.46–7.53 ppm), which appeared at a lower field than the corresponding signals of bromoacetonitrile (δ 3.79 ppm) and N-phenyltriflamide (δ 7.20–7.36 ppm).

Scientific Research Applications

Medicinal and Pharmaceutical Applications

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Inhibitor of Aluminum Corrosion

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Synthesis of Oxacyclic Building Blocks

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G Protein-Coupled Receptor-35 Agonists

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High-Performance Energetic Material

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Eco-Friendly Synthesis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. .

Biological Activities

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Other Useful Applications

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Mechanism of Action

Target of Action

The primary target of N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzamide is the G protein-coupled receptor-35 (GPR35) . GPR35 has emerged as a potential target in the treatment of pain and inflammatory and metabolic diseases .

Mode of Action

N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzamide acts as an agonist of GPR35 . It interacts with GPR35, triggering a conformational change that activates the receptor. This activation leads to a series of intracellular events, including the release of G proteins and the initiation of various signaling pathways .

Pharmacokinetics

The physicochemical properties of related compounds suggest that they have good drug-like properties .

Result of Action

The activation of GPR35 by N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzamide can lead to various molecular and cellular effects. These effects depend on the specific physiological context and can include changes in cell signaling, gene expression, and cellular function .

Action Environment

The action of N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzamide can be influenced by various environmental factors. For example, the pH of the environment can affect the compound’s stability and reactivity . Additionally, the presence of other molecules can influence the compound’s interactions with its target .